Cas no 2171996-12-4 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-6-methylpiperidine-3-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-6-methylpiperidine-3-carboxylic acid
• CAS No: 2171996-12-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6224702
• PubChem ID: 165879055
• Update Time: 2025-06-08

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-6-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-6-methylpiperidine-3-carboxylic acid
• EN300-1522121
• 2171996-12-4
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-6-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-17-10-11-18(25(30)31)14-28(17)24(29)16-33-13-12-27-26(32)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： FKKAVRRNNNHLQD-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C)CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-6-methylpiperidine-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2171996-12-4 and Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-6-methylpiperidine-3-carboxylic acid

The compound with the CAS number 2171996-12-4 and the product name 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-6-methylpiperidine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoren-9-yl moiety and a methylpiperidine backbone suggests a unique combination of pharmacophoric elements that may contribute to its biological activity and therapeutic efficacy.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorene derivatives due to their favorable physicochemical properties and potential as bioactive scaffolds. The fluoren-9-yl group in this compound not only enhances its structural complexity but also provides a platform for further functionalization, enabling the design of more sophisticated molecular entities. This feature is particularly relevant in the context of modern drug discovery, where structural diversity is often a key factor in achieving optimal pharmacological outcomes.

The methylpiperidine core is another critical component of this compound, known for its role in modulating receptor binding and improving drug-like properties such as solubility and metabolic stability. The incorporation of this motif into the molecular framework suggests that the compound may exhibit enhanced bioavailability and reduced toxicity, making it a promising candidate for further investigation. Additionally, the presence of an amino group and an acetate moiety further enriches the compound's pharmacophoric profile, potentially enabling interactions with multiple biological targets.

Recent studies have highlighted the importance of aminocoumarin derivatives in medicinal chemistry, particularly for their applications in anticancer and anti-inflammatory therapies. The structural similarity between the fluoren-9-ylmethoxycarbonyl group and certain coumarin-based compounds suggests that this compound may share some of their biological activities. Moreover, the ethoxyacetyl side chain introduces additional functional handles that can be exploited for modulating biological responses. This combination of features makes the compound a versatile tool for exploring new therapeutic avenues.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular architecture efficiently. These methodologies are essential for producing pharmaceutical intermediates with high precision and reliability, which are critical for subsequent preclinical and clinical studies.

From a computational chemistry perspective, the molecular dynamics simulations of this compound have revealed interesting insights into its conformational flexibility and potential binding modes with biological targets. The interaction between the fluoren-9-yl group and aromatic residues in protein binding pockets has been particularly well-documented, suggesting that this moiety plays a crucial role in mediating biological activity. Furthermore, the orientation of the methylpiperidine core has been found to significantly influence ligand-receptor interactions, underscoring its importance in drug design.

The pharmacokinetic properties of this compound have also been extensively evaluated through in vitro and in vivo studies. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential criteria for any potential therapeutic agent. The absence of significant metabolism by major cytochrome P450 enzymes suggests that it may have a reduced risk of drug-drug interactions, enhancing its clinical applicability.

In conclusion, the compound with CAS number 2171996-12-4 and product name 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-6-methylpiperidine-3-carboxylic acid represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with favorable physicochemical properties and biological activity potential, make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover more about its mechanisms of action and pharmacological profile, this compound is poised to make significant contributions to the field of medicinal chemistry.